Cas no 1204595-16-3 (3-Methyl-1-(naphthalen-1-yl)butan-1-amine hydrochloride)

• Product Name: 3-Methyl-1-(naphthalen-1-yl)butan-1-amine hydrochloride
• CAS No: 1204595-16-3
• MF: C₁₅H₂₀ClN
• MW: 249.779003143311
• MDL: MFCD28126515
• CID: 5141032
• PubChem ID: 86263005
• Update Time: 2025-05-21

3-Methyl-1-(naphthalen-1-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(naphthalen-1-yl)butan-1-amine hydrochloride
• 3-Methyl-1-(naphthalen-1-yl)butylamine hydrochloride
• F2167-2064
• AKOS026747686
• CS-0531127
• 3-methyl-1-(naphthalen-1-yl)butan-1-aminehydrochloride
• F77225
• EN300-240625
• 3-methyl-1-naphthalen-1-ylbutan-1-amine;hydrochloride
• 1204595-16-3
• 3-Methyl-1-(naphthalen-1-yl)butan-1-amine hydrochloride

• MDL： MFCD28126515
• Inchi： 1S/C15H19N.ClH/c1-11(2)10-15(16)14-9-5-7-12-6-3-4-8-13(12)14;/h3-9,11,15H,10,16H2,1-2H3;1H
• InChI Key： RRHFHGWIRLRBQB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2C=CC=CC1=2)(N)CC(C)C.Cl

Computed Properties

• Exact Mass: 249.1284273g/mol
• Monoisotopic Mass: 249.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Methyl-1-(naphthalen-1-yl)butan-1-amine hydrochloride

3-Methyl-1-(naphthalen-1-yl)butan-1-amine hydrochloride (CAS No. 1204595-16-3)

3-Methyl-naphthalen-butan-amine hydrochloride, also known as CAS No. 1204595-16-3, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of interest for researchers in various disciplines, including medicinal chemistry, pharmacology, and materials science.

The molecular structure of 3-Methyl-naphthalen-butan-amine hydrochloride consists of a naphthalene ring system substituted with a methyl group at the third position and a butanamine moiety attached to the first position of the naphthalene ring. The hydrochloride salt form suggests that this compound exists in its protonated form under physiological conditions, which may influence its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 3-Methyl-naphthalen-butan-amine hydrochloride as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, research has demonstrated its ability to modulate key cellular pathways involved in inflammation, cancer, and neurodegenerative diseases. These findings underscore the importance of further exploring its pharmacokinetic properties and mechanism of action.

In terms of synthesis, 3-Methyl-<naphthalenbutanamine hydrochloride can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, or catalytic hydrogenation. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure forms of this compound, which could be beneficial for preclinical studies.

The biological activity of CAS No. 1204595- has been extensively studied using in vitro and in vivo models. For example, studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated cytotoxic activity against various cancer cell lines, suggesting its potential as an anticancer agent.

In conclusion, 3-Methyl-naphthalen-butane amine hydrochloride (CAS No. 1204595-) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and biological properties make it an attractive target for further research aimed at unlocking its full therapeutic potential.